methyl (2Z)-2-[(4-ethoxyphenyl)sulfonyl]-3-[(4-ethylphenyl)amino]acrylate

• IUPAC Name: methyl (Z)-2-(4-ethoxyphenyl)sulfonyl-3-(4-ethylanilino)prop-2-enoate
• InChI: InChI=1S/C20H23NO5S/c1-4-15-6-8-16(9-7-15)21-14-19(20(22)25-3)27(23,24)18-12-10-17(11-13-18)26-5-2/h6-14,21H,4-5H2,1-3H3/b19-14-
• InChI Key: YHNZATGCJLSPHG-RGEXLXHISA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC=C(C(=O)OC)S(=O)(=O)C2=CC=C(C=C2)OCC
• Isomeric SMILES: CCC1=CC=C(C=C1)N/C=C(/C(=O)OC)\S(=O)(=O)C2=CC=C(C=C2)OCC
• Molecular Formula: C20H23NO5S
• Molecular Weight: 389.5 g/mol

Description

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions due to the presence of the sulfonyl, ethoxy, and amino groups. For example, the amino group could react with acids to form ammonium salts. The sulfonyl group could potentially undergo reactions with nucleophiles.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the polar sulfonyl and amino groups could make it soluble in polar solvents.

Scientific Research Applications

Photochromic Polymers

Methylacrylate monomers containing azobenzene groups with heterocyclic sulfonamide substituents have been synthesized for the preparation of homopolymers and copolymers. These materials exhibit photochromic properties, characterized by trans-cis isomerization of the side chain azobenzene fragments under illumination. Such polymers can reversibly change their optical properties, making them suitable for applications in optical data storage and photonic devices (Ortyl et al., 2002).

Organic Synthesis and Cyclization Procedures

α-Amidoalkylphenyl sulfones, structurally similar to the given chemical, act as N-acylimino equivalents in reactions with functionalized allylzinc reagents. These reactions facilitate the synthesis of α-methylene-γ-lactams and N-protected β-amino ketones, demonstrating the compound's utility in complex organic synthesis and the generation of biologically relevant structures (Petrini et al., 2002).

Hydrophobic Surface Coatings

Amphiphilic sulfonyl macro emulsifiers, incorporating fluorinated acrylate units, have been designed for low surface energy emulsion polymerization applications. These emulsifiers enable the production of hydrophobic coatings with excellent stability and extreme low surface energy, suitable for water repellent modifications (Yin et al., 2017).

Polymer Modification and Functionalization

Research on the chemical modification of poly (methyl acrylate) via metalation and α-substitution has led to the development of polymers containing α-substituted units. Such modifications enhance the polymer's functional properties, including its reactivity and potential for further chemical transformations (Fréchet et al., 1982).

Biocatalysis in Drug Metabolism

The application of biocatalysis to drug metabolism has been demonstrated through the preparation of mammalian metabolites of a biaryl-bis-sulfonamide compound using Actinoplanes missouriensis. This approach provides a method for producing significant quantities of drug metabolites for structural characterization and pharmacological studies (Zmijewski et al., 2006).